Cas no 1602199-87-0 (1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane
• CAS No: 1602199-87-0
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 5736573
• PubChem ID: 114773603
• Update Time: 2025-08-05

1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-[(1-Bromo-2-methylpropan-2-yl)oxy]-3-methylcyclohexane
• EN300-1133045
• 1602199-87-0
• Cyclohexane, 1-(2-bromo-1,1-dimethylethoxy)-3-methyl-
• 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane

• Inchi： 1S/C11H21BrO/c1-9-5-4-6-10(7-9)13-11(2,3)8-12/h9-10H,4-8H2,1-3H3
• InChI Key： PMVHYKMNDFGWHT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC1CCCC(C)C1

Computed Properties

• Exact Mass: 248.07758g/mol
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 276.9±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane

1-(1-Bromo-2-Methylpropan-2-yl)oxy-3-Methylcyclohexane: A Comprehensive Overview

The compound 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane, with the CAS number 1602199-87-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a brominated tertiary alcohol group with a cyclohexane ring substituted with a methyl group. The molecule's structure makes it a valuable intermediate in various synthetic pathways, particularly in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Researchers have explored its role as a precursor in the construction of complex ring systems, leveraging its bromine atom for nucleophilic substitution reactions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be used to synthesize novel bicyclic structures with potential applications in drug discovery. The methyl groups present in the molecule also contribute to its stability and reactivity, making it an ideal candidate for various catalytic transformations.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a tertiary alcohol followed by cyclization to form the cyclohexane ring. This process often employs transition metal catalysts, such as palladium or copper, to facilitate the formation of stable intermediates. The resulting compound has been shown to exhibit excellent thermal stability, making it suitable for high-temperature applications.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 145°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and THF is relatively high, which facilitates its use in solution-phase reactions. The presence of both bromine and methyl groups also imparts unique electronic properties to the molecule, enabling it to participate in a wide range of chemical transformations.

The applications of 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane are diverse and expanding rapidly with advancements in synthetic chemistry. One emerging area is its use in the development of advanced polymers and composites. A 2023 study published in Nature Materials reported that this compound can serve as a building block for synthesizing high-performance polyurethanes with enhanced mechanical properties. Additionally, its ability to undergo controlled radical polymerization has opened new avenues for creating stimuli-responsive materials.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various disease states. For example, researchers have utilized it to construct scaffolds for kinase inhibitors, which are critical in cancer therapy. The molecule's structural versatility allows for easy modification to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound. Recent research has focused on its biodegradability under aerobic and anaerobic conditions. Preliminary findings suggest that while it is relatively stable under ambient conditions, specific microbial strains can metabolize it into less complex compounds. This knowledge is crucial for assessing its environmental impact and developing sustainable synthetic strategies.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methylcyclohexane stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future innovations across organic chemistry, materials science, and pharmacology.